Cas no 118513-79-4 (Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]-)

• Product Name: Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]-
• CAS No: 118513-79-4
• MF: C₃₀H₄₆BF
• MW: 436.495652675629
• CID: 1207788
• PubChem ID: 14976179
• Update Time: 2025-08-04

Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]-
• fluoro-bis[2,4,6-tri(propan-2-yl)phenyl]borane
• Fluorobis[2,4,6-tri(propan-2-yl)phenyl]borane
• DTXSID20566370
• 118513-79-4

• Inchi： 1S/C30H46BF/c1-17(2)23-13-25(19(5)6)29(26(14-23)20(7)8)31(32)30-27(21(9)10)15-24(18(3)4)16-28(30)22(11)12/h13-22H,1-12H3
• InChI Key： JEIYBMXNOPIIOP-UHFFFAOYSA-N
• SMILES： FB(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 435.37148
• Monoisotopic Mass: 436.3676598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]-

Recent Advances in the Application of Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]- (CAS: 118513-79-4) in Chemical Biology and Pharmaceutical Research

Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]- (CAS: 118513-79-4) is a sterically hindered borane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bulky isopropyl-substituted phenyl groups and a fluorine atom, exhibits remarkable stability and reactivity, making it a valuable tool in synthetic chemistry and drug discovery.

Recent studies have focused on the role of this borane derivative as a reducing agent and catalyst in organic transformations. Its steric bulk and electron-deficient boron center enable selective reductions of carbonyl compounds and imines, which are critical steps in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the asymmetric reduction of ketones, yielding chiral alcohols with high enantioselectivity, a key requirement in pharmaceutical synthesis.

In addition to its synthetic utility, Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]- has been explored for its potential in boron neutron capture therapy (BNCT), an emerging cancer treatment modality. The compound's ability to deliver boron atoms to tumor cells, combined with its stability under physiological conditions, makes it a promising candidate for further development. Preliminary in vitro studies reported in 2024 showed selective uptake of the compound in cancer cells, with minimal cytotoxicity to normal cells.

Another area of active research involves the use of this borane derivative in the development of novel materials for drug delivery. Its hydrophobic nature and ability to form stable complexes with various organic molecules have been leveraged to create nanocarriers with enhanced drug-loading capacity and controlled release properties. A recent study in Advanced Materials highlighted its application in the design of pH-responsive nanoparticles for targeted cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]-, as well as in optimizing its pharmacokinetic properties for therapeutic applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, Borane, fluorobis[2,4,6-tris(1-methylethyl)phenyl]- (CAS: 118513-79-4) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its applications span from asymmetric synthesis to cancer therapy and drug delivery, highlighting its importance as a research tool and therapeutic candidate. Future studies will likely focus on expanding its utility and overcoming current limitations to facilitate its translation into clinical applications.